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Compound of Interest

Compound Name: Ligritinib

Cat. No.: B15579019 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Ligritinib was found. This guide is based

on the safety profiles of similar tyrosine kinase inhibitors and should be used as a starting point

for a comprehensive risk assessment. Always consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Ligritinib. The following procedural guidance is

designed to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Ligritinib is a tyrosine kinase inhibitor and, like similar compounds, should be handled as a

potentially hazardous substance.[1] Potential hazards include organ damage through

prolonged or repeated exposure, suspected genetic defects, and potential damage to fertility or

an unborn child.[2]

Table 1: Personal Protective Equipment (PPE) for Handling Ligritinib
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PPE Category Minimum Requirement Recommended for

Hand Protection
Nitrile gloves (double-gloving

recommended)
All handling procedures

Eye Protection
Safety glasses with side

shields or safety goggles
All handling procedures

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) or a properly fitted

air-purifying respirator with

appropriate cartridges

Handling of powder, or when

aerosolization is possible

Body Protection Laboratory coat All handling procedures

Impervious gown or coveralls
Procedures with a high risk of

splashing or contamination

Safe Handling and Operational Procedures
Adherence to standard operating procedures is critical to minimize exposure and ensure a safe

working environment.

2.1. Engineering Controls:

Work with Ligritinib in a designated area, such as a certified chemical fume hood or a

powder containment hood, especially when handling the solid form to prevent inhalation of

dust.

Ensure easy access to an eyewash station and a safety shower.

2.2. Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work surface by covering it with absorbent, disposable bench paper.

Weighing: Weigh solid Ligritinib in a containment hood to minimize dust generation.
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Dissolving: When preparing solutions, add the solvent to the solid Ligritinib slowly to avoid

splashing.

Post-Handling: After handling, wipe down the work area with an appropriate deactivating

solution (if known) or a detergent solution, followed by a water rinse. Remove and dispose of

all contaminated PPE as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Ligritinib and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for Ligritinib Waste

Waste Type Disposal Procedure

Unused/Expired Ligritinib
Dispose of as hazardous chemical waste. Do

not dispose of down the drain or in regular trash.

Contaminated Labware (vials, pipette tips, etc.)
Place in a designated, labeled hazardous waste

container.

Contaminated PPE (gloves, gowns, etc.)
Place in a designated, labeled hazardous waste

container.

Spill Cleanup Materials
Place all materials used for spill cleanup into a

sealed, labeled hazardous waste container.

General Disposal Protocol:

Segregation: Keep Ligritinib waste separate from other laboratory waste streams.

Labeling: Clearly label all waste containers with "Hazardous Waste," the name of the

chemical (Ligritinib), and the date.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.
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Collection: Arrange for collection by a licensed hazardous waste disposal company.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate a typical experimental workflow for handling a potent

compound like Ligritinib and a representative signaling pathway for an AXL inhibitor.
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Experimental Workflow for Handling Ligritinib
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Caption: A logical workflow for the safe handling of Ligritinib, from preparation to cleanup.
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Simplified AXL Signaling Pathway
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Caption: A simplified representation of the AXL signaling pathway, a target of Ligritinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=14072
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=14072
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/INLYTA_%28Axitinib%29_FC-Tablets_7-Feb-2018_0.pdf
https://www.benchchem.com/product/b15579019#personal-protective-equipment-for-handling-ligritinib
https://www.benchchem.com/product/b15579019#personal-protective-equipment-for-handling-ligritinib
https://www.benchchem.com/product/b15579019#personal-protective-equipment-for-handling-ligritinib
https://www.benchchem.com/product/b15579019#personal-protective-equipment-for-handling-ligritinib
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15579019?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

